6-(4-Ethoxyphenyl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid

• IUPAC Name: 6-(4-ethoxyphenyl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• InChI: InChI=1S/C16H14N2O4/c1-3-21-11-6-4-10(5-7-11)13-8-12(16(19)20)14-9(2)18-22-15(14)17-13/h4-8H,3H2,1-2H3,(H,19,20)
• InChI Key: NJWCEIGQSZDNQH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NC3=C(C(=NO3)C)C(=C2)C(=O)O
• Molecular Formula: C16H14N2O4
• Molecular Weight: 298.29 g/mol

Description

Synthesis Analysis

The most common method for the synthesis of oxazolo[5,4-d]-pyrimidines, which are similar to your compound, is based on the dehydrative cyclization of N-(4-hydroxypyrimidin-5-yl)benzamides using phosphorus oxychloride. The required benzamide is prepared from appropriate 5-amino-6-hydroxypyrimidine and acid chloride or anhydride.

Molecular Structure Analysis

The molecular structure of oxazolo[5,4-b]pyridines involves a pyridine ring fused to an oxazole ring. This fusion creates a bicyclic heterocycle that can have various substituents attached to it, which can significantly alter its properties and reactivity.

Chemical Reactions Analysis

The chemical reactions involving oxazolo[5,4-b]pyridines can be quite diverse, depending on the substituents present on the molecule. For instance, they can undergo reactions typical of aromatic compounds, such as electrophilic aromatic substitution.

Scientific Research Applications

Antibacterial Activity

• . Researchers have investigated their effectiveness against various bacterial strains, making them promising candidates for novel antibiotics.

Anticancer Potential

• . These compounds may interfere with cancer cell growth, proliferation, or signaling pathways, making them relevant for cancer drug development.

Inhibition of Cytochrome P450 CYP17

• . This enzyme plays a crucial role in the biosynthesis of precursors for both androgens and estrogens. Modulating CYP17 activity can have implications in hormone-related diseases.

Biological Activity Beyond Antibiotics and Anticancer Agents

• . Researchers continue to investigate their diverse pharmacological properties.

Synthetic Approaches

• Two main synthetic approaches have been employed for isoxazolo[4,5-b]pyridine derivatives:
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Computational Studies

• . Understanding their electronic structures and excited states aids in predicting their behavior.

Mechanism of Action

While the specific mechanism of action for your compound is not available, oxazolo[5,4-b]pyridine derivatives have been studied as inhibitors of cytochrome P450 CYP17, which is responsible for the biosynthesis of precursors of both androgens and estrogen.

Future Directions

The future directions in the research of oxazolo[5,4-b]pyridines and related compounds could involve the development of new synthetic methods, the exploration of their biological activities, and their potential applications in medicinal chemistry.